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Compound of Interest

Compound Name: 5-Ethyl-2-methylpyridine

Cat. No.: B142974 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and compliant

handling of 5-Ethyl-2-methylpyridine is paramount. This guide provides immediate, essential

safety protocols, operational plans, and disposal procedures to foster a secure laboratory

environment.

Hazard Summary: 5-Ethyl-2-methylpyridine is a combustible liquid that is harmful if

swallowed and toxic in contact with skin or if inhaled.[1][2] It is known to cause severe skin

burns and eye damage and is harmful to aquatic life.[1][2][3] Adherence to the following safety

measures is critical to mitigate risks.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against exposure. The following table summarizes

the mandatory PPE for handling 5-Ethyl-2-methylpyridine.
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Body Part
Personal Protective
Equipment

Specifications and Usage

Eyes/Face
Safety Goggles and Face

Shield

Must be worn at all times to

protect against splashes and

vapors.[1][2][4]

Hands Chemical-Resistant Gloves

Nitrile or butyl rubber gloves

are recommended.[4][5]

Inspect for tears or punctures

before each use.

Body Laboratory Coat

A fully buttoned, flame-

retardant lab coat should be

worn to protect against skin

contact.[1][2][4]

Respiratory Fume Hood or Respirator

All handling of 5-Ethyl-2-

methylpyridine must be

conducted in a certified

chemical fume hood to

minimize inhalation exposure.

[4][5] If a fume hood is not

available, a NIOSH-approved

respirator with appropriate

organic vapor cartridges is

required.[6]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 5-Ethyl-2-methylpyridine is crucial for safety and

experimental integrity.

1. Preparation and Engineering Controls:

Ventilation: Ensure the laboratory is well-ventilated.[5] All work with 5-Ethyl-2-
methylpyridine must be performed in a certified chemical fume hood.[4][5]
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Emergency Equipment: Confirm that an emergency eyewash station and safety shower are

readily accessible and have been recently tested.[7]

Material Gathering: Assemble all necessary chemicals, equipment, and waste containers

within the fume hood before commencing work to minimize movement in and out of the

containment area.

2. Handling the Chemical:

Don PPE: Put on all required PPE as detailed in the table above.

Grounding: Ground and bond containers when transferring the liquid to prevent static

discharge, as it is a combustible liquid.[1]

Weighing and Transfer: Carefully weigh and transfer 5-Ethyl-2-methylpyridine within the

fume hood. Use non-sparking tools.[8]

Storage: Keep the container tightly closed when not in use and store it in a cool, dry, and

well-ventilated area away from heat, sparks, and open flames.[5][9] It should be stored

locked up.[8][9]

3. Post-Handling and Cleanup:

Decontamination: Wipe down the work area with an appropriate solvent, followed by soap

and water.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of

single-use items, such as gloves, in the designated hazardous waste container.

Hygiene: Wash hands thoroughly with soap and water after handling is complete.[9]

Emergency Procedures
In the event of accidental exposure, immediate action is critical.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an emergency eyewash station, holding the eyelids open. Seek immediate medical

attention.[1][9]
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Skin Contact: Remove all contaminated clothing immediately and wash the affected area

with plenty of water and soap for at least 15 minutes. Seek immediate medical attention.[2]

[9]

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.[1][9]

Ingestion: Do NOT induce vomiting.[1][2] Rinse the mouth with water and seek immediate

medical attention.[2][8]

Disposal Plan
Proper disposal of 5-Ethyl-2-methylpyridine and associated waste is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: All waste containing 5-Ethyl-2-methylpyridine, including contaminated

consumables (e.g., gloves, paper towels, pipette tips) and spill cleanup materials, must be

treated as hazardous waste.

Waste Segregation: Collect all liquid and solid waste in separate, clearly labeled, and sealed

containers. Do not mix with other waste streams unless explicitly permitted by your

institution's safety protocols.

Environmental Precautions: Do not empty into drains or allow it to contaminate ground or

surface water.[1][2]

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate must be collected as hazardous waste.[4] After rinsing, containers should be

disposed of in accordance with institutional and local regulations.

Final Disposal: All hazardous waste must be disposed of through a licensed professional

waste disposal service or a chemical incinerator, in accordance with all federal, state, and

local regulations.[7]

Quantitative Data Summary
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Property Value

CAS Number 104-90-5[1][9]

Molecular Formula C₈H₁₁N[10]

Boiling Point 178 °C[9][10]

Flash Point 66.11 °C - 68 °C (closed cup)[2][11]

Density 0.919 g/mL at 25 °C[10]

Oral LD50 (Rat) 1,737 mg/kg[9]

Dermal LD50 (Rabbit) 1,000 mg/kg[8]

Water Solubility 12.0 g/L[9]

Workflow for Safe Handling of 5-Ethyl-2-
methylpyridine
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Caption: Workflow for the safe handling of 5-Ethyl-2-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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